Cas no 41295-57-2 (4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one)

• Product Name: 4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one
• CAS No: 41295-57-2
• MF: C₁₂H₁₁ClO₂
• MW: 222.667542695999
• CID: 335057
• PubChem ID: 907361
• Update Time: 2025-09-18

4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-(chloromethyl)-7,8-dimethyl-
• 4-(Chloromethyl)-7,8-dimethyl-2H-chromen-2-one
• 4-(chloromethyl)-7,8-dimethylchromen-2-one
• 4-CHLOROMETHYL-7,8-DIMETHYL-CHROMEN-2-ONE
• 4-chloromethyl-7,8-dimethyl-2H-1-benzopyran-2-one
• AC1LIN32
• AC1Q2N2Y
• AC1Q3TYV
• CTK4I4649
• DTXSID70358646
• VS-09622
• BDBM50139133
• Z56911919
• SR-01000042865
• AKOS000267861
• EN300-05772
• CHEMBL3759178
• 41295-57-2
• 4-chloromethyl-7,8-dimethylchromen-2-on
• SR-01000042865-1
• F3055-0053
• 4-(chloromethyl)-7,8-dimethyl-2H-chromen-2-one

• MDL： MFCD03848129
• Inchi： 1S/C12H11ClO2/c1-7-3-4-10-9(6-13)5-11(14)15-12(10)8(7)2/h3-5H,6H2,1-2H3
• InChI Key： IVPYSAYHCFQONM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=O)OC2C(C)=C(C)C=CC=21

Computed Properties

• Exact Mass: 222.04483
• Monoisotopic Mass: 222.044757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.236
• Boiling Point: 364.5°Cat760mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.568
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives